N'-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-cyclopropylethanediamide

• IUPAC Name: N-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N'-cyclopropyloxamide
• InChI: InChI=1S/C17H17ClN2O5S/c18-11-3-7-13(8-4-11)26(23,24)15(14-2-1-9-25-14)10-19-16(21)17(22)20-12-5-6-12/h1-4,7-9,12,15H,5-6,10H2,(H,19,21)(H,20,22)
• InChI Key: GOSGMQDTYARONQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C(=O)NCC(C2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H17ClN2O5S
• Molecular Weight: 396.8 g/mol

Description

“N’-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-cyclopropylethanediamide” is a complex organic compound. It has a molecular weight of 476.93 and a molecular formula of C22 H21 Cl N2 O6 S. The compound is a racemic mixture.

Synthesis Analysis

The synthesis of this compound could involve several steps. One of the key components, 4-chlorobenzenesulfonyl chloride, is used in the synthesis of precursors for the 3,4-pyridyne generation. The synthesis of 4-chlorobenzenesulfonyl chloride involves mixing 4-chlorobenzene and chlorosulfuric acid at 35 ℃, heating for two hours at 80 ℃, and discharging the contents of the reactor into ice water.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: COc1cccc(CNC(C(NCC(c2ccco2)S(c2ccc(cc2)[Cl])(=O)=O)=O)=O)c1. This indicates the presence of a methoxyphenyl group, a cyclopropyl group, a furan ring, and a 4-chlorobenzenesulfonyl group in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex and varied. For instance, reactions at the benzylic position are very important for synthesis problems. These could include free radical bromination, nucleophilic substitution, and oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-chlorobenzenesulfonyl chloride, a component of the compound, include a melting point of 50-52 °C (lit.), a boiling point of 141 °C/15 mmHg (lit.), and a flash point of 226 °F. It is a solid form and is soluble in toluene. The compound is sensitive to moisture.

Scientific Research Applications

N'-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-cyclopropylethanediamide has been used in a variety of scientific research applications, including drug discovery, drug development, and synthesis. In drug discovery, this compound can be used to identify novel compounds that may have therapeutic properties for treating various diseases. In drug development, this compound can be used to study the pharmacokinetics and pharmacodynamics of various drugs, and to determine their efficacy and safety. In synthesis, this compound can be used to prepare a variety of compounds for further study.

Mechanism of Action

N'-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-cyclopropylethanediamide is believed to work by binding to a specific receptor in the body and modulating its activity. This receptor is believed to be involved in the regulation of various biological processes, including the release of neurotransmitters and hormones, the formation of new cells, and the modulation of immune responses. This compound can also bind to other receptors in the body to modulate their activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can modulate the activity of various receptors, including those involved in the regulation of neurotransmitter release, cell formation, and immune responses. This compound has also been shown to modulate the activity of enzymes involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-cyclopropylethanediamide in laboratory experiments is its versatility. This compound can be used to study a variety of biological processes and can be used to prepare a variety of compounds for further study. Additionally, this compound is relatively easy to synthesize and is relatively inexpensive. However, this compound is not without its limitations. This compound is not always stable in aqueous solutions and can be degraded by light and heat. Additionally, this compound has poor solubility in many solvents and can be difficult to work with.

Future Directions

1. Developing new methods for synthesizing N'-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-cyclopropylethanediamide in order to improve its stability and solubility.
2. Investigating the effects of this compound on other receptors in the body.
3. Developing new methods for delivering this compound to target sites in the body.
4. Investigating the effects of this compound on various diseases and disorders.
5. Investigating the effects of this compound on the metabolism of drugs and other compounds.
6. Developing new methods for using this compound in drug discovery and drug development.
7. Investigating the effects of this compound on various cell types.
8. Developing new methods for using this compound in synthesis.
9. Investigating the effects of this compound on the immune system.
10. Investigating the effects of this compound on the development of new drugs.

Synthesis Methods

N'-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-cyclopropylethanediamide can be synthesized in a variety of ways, depending on the desired outcome. The most common method involves the reaction of 4-chlorobenzenesulfonyl chloride with furan-2-yl acetate to form this compound. This reaction is usually conducted in a solvent such as acetonitrile or dimethylformamide and can be catalyzed by a variety of reagents, including pyridine, triethylamine, and sodium hydroxide.

Safety and Hazards

4-Chlorobenzenesulfonyl chloride, a component of the compound, is classified as Eye Damage 1 and Skin Corrosion 1B. It has hazard statements H314 and precautionary statements P260, P280, P303 + P361 + P353, P304 + P340 + P310, P305 + P351 + P338, and P363. It should be stored under inert gas (nitrogen or Argon) at 2-8°C.